(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanamine

• Molecular Formula: C9H17N3
• Molecular Weight: 167.25 g/mol
• IUPAC Name: (5-tert-butyl-2-methylpyrazol-3-yl)methanamine
• InChI: InChI=1S/C9H17N3/c1-9(2,3)8-5-7(6-10)12(4)11-8/h5H,6,10H2,1-4H3
• InChI Key: RBUPNPJAMUJKAN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN(C(=C1)CN)C

Description

(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanamine is a useful research compound. Its molecular formula is C9H17N3 and its molecular weight is 167.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality (3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanamine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

3-tert.-butyl-1H-pyrazol-5-carbonitrile (J-IV) (10 mmol) was added to a suspension of NaH (60%) (12.5 mmol) in DMF (20 ml) at room temperature while stirring. After stirring for 15 minutes, methyl iodide (37.5 mmol) was added dropwise to this reaction mixture at room temperature. After stirring for 30 min at 100° C., the reaction mixture was mixed with water (150 ml) and extracted with dichloromethane (3×75 ml). The combined organic extracts were washed with water (100 ml) and sat. NaCl solution (100 ml) and dried over magnesium sulfate. After removal of the solvent under vacuum, the residue was purified by column chromatography (SiO2, various mixtures of EtOAc and cyclohexane as the mobile solvent) and the product J-V was obtained.